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Compound of Interest

Compound Name: 3-Methylbiphenyl!

Cat. No.: B165614

An In-Depth Technical Guide to 3-Methylbiphenyl: Chemical Properties, Structure, and
Applications

Introduction

3-Methylbiphenyl, also known by synonyms such as 3-phenyltoluene and m-methylbiphenyl,
is a bicyclic aromatic hydrocarbon.[1][2] It belongs to the biphenyl family of organic
compounds, which are characterized by two phenyl rings connected by a single carbon-carbon
bond.[1] The structure of 3-methylbiphenyl consists of a biphenyl backbone with a methyl
group substituted at the third position of one of the benzene rings.[1][3] At room temperature, it
is a colorless to pale yellow liquid with a distinct aromatic odor.[1] This compound is of
significant interest to researchers and drug development professionals due to its utility as a
versatile building block in organic synthesis and its applications in materials science.[1][3] This
guide provides a comprehensive overview of its chemical properties, structure, synthesis, and
safe handling protocols.

Chemical Structure and Physicochemical Properties

The molecular formula for 3-Methylbiphenyl is Ci3H12.[1] The presence of the methyl group at
the meta-position of one of the phenyl rings influences its electronic properties and reactivity in
chemical transformations. Unlike its isomer, 2-methylbiphenyl, where the methyl group can
cause steric hindrance and affect the planarity of the two phenyl rings, 3-methylbiphenyl is
considered to be planar.[4]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b165614?utm_src=pdf-interest
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://cymitquimica.com/cas/643-93-6/
https://www.fishersci.ca/shop/products/3-methylbiphenyl-tci-america-3/p-7132091
https://cymitquimica.com/cas/643-93-6/
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://cymitquimica.com/cas/643-93-6/
https://www.benchchem.com/product/b165614
https://cymitquimica.com/cas/643-93-6/
https://cymitquimica.com/cas/643-93-6/
https://www.benchchem.com/product/b165614
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://cymitquimica.com/cas/643-93-6/
https://www.benchchem.com/product/b165614?utm_src=pdf-body
https://digitalcommons.spu.edu/honorsprojects/122/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Below is a diagram illustrating the chemical structure of 3-Methylbiphenyl.
Caption: Chemical structure of 3-Methylbiphenyl.

A summary of the key physicochemical properties of 3-Methylbiphenyl is presented in the

table below.

Property Value Reference

Molecular Weight 168.23 g/mol [5][6]

Appearance Colorless to pale yellow liquid [1107]

Melting Point 4-5 °C [51[8]

Boiling Point 272.7 °C [6][8]

Density ~1.014 g/mL at 20 °C [819]

Refractive Index 1.600 - 1.604 at 20 °C [71[8]
Insoluble in water; soluble in

Solubility organic solvents like alcohol, [11[3][6]
hexane, and ethyl acetate.

Flash Point >110 °C [3][8]

Vapor Pressure 0.00796 mmHg [5]

Spectroscopic Profile

The structural elucidation of 3-Methylbiphenyl is routinely confirmed using a combination of
spectroscopic techniques.

e 1H NMR Spectroscopy: The proton NMR spectrum of 3-Methylbiphenyl will show
characteristic signals for the aromatic protons and the methyl group protons. The aromatic
protons will appear as a complex multiplet in the range of o 7.0-7.6 ppm. The methyl protons
will present as a singlet at approximately & 2.4 ppm.

e 13C NMR Spectroscopy: The carbon NMR spectrum provides information on the carbon
framework of the molecule. The spectrum will show distinct signals for the methyl carbon and
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the various aromatic carbons.[5]

e Infrared (IR) Spectroscopy: The IR spectrum of 3-Methylbiphenyl will exhibit characteristic
absorption bands for C-H stretching of the aromatic rings and the methyl group, as well as
C=C stretching vibrations within the aromatic rings.[5][10]

e Mass Spectrometry (MS): The mass spectrum will show a molecular ion peak (M+) at an m/z
ratio corresponding to its molecular weight (168.23).[11] Fragmentation patterns can provide
further structural information.

Synthesis and Reactivity

Synthesis

3-Methylbiphenyl can be synthesized through various methods, with modern palladium-
catalyzed cross-coupling reactions being particularly common and efficient.[3] The Suzuki-
Miyaura coupling, which involves the reaction of an aryl halide with an arylboronic acid in the
presence of a palladium catalyst and a base, is a widely used method.

Below is a generalized workflow for the synthesis of 3-Methylbiphenyl via a Suzuki-Miyaura
coupling reaction.

3-Bromotoluene +
Phenylboronic Acid
Pd Catalyst (e.g., Pd(PPhs)a) Aqueous Workup Purification .
+ Base (e.q.. K2CO3) >—»(_ Reaction Mixture Heating under Inert Atmosphere (Extraction) (e.g., Column Chromatography) 3-Methylbiphenyl

Solvent (e.g., Toluene/Water)

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 3-Methylbiphenyl.
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Experimental Protocol: Suzuki-Miyaura Coupling

e To a round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-
bromotoluene (1 equivalent), phenylboronic acid (1.2 equivalents), and a base such as
potassium carbonate (2 equivalents).

» Add a palladium catalyst, for instance, tetrakis(triphenylphosphine)palladium(0) (0.02
equivalents).

o Evacuate and backfill the flask with an inert gas (e.g., nitrogen or argon) three times.
e Add a degassed solvent system, such as a mixture of toluene and water.

o Heat the reaction mixture to reflux with vigorous stirring for several hours, monitoring the
reaction progress by thin-layer chromatography (TLC) or gas chromatography (GC).

o Upon completion, cool the mixture to room temperature and add water.

o Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

o Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.
o Concentrate the solvent under reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain pure 3-
Methylbiphenyl.

Reactivity

The biphenyl ring system and the methyl group dictate the reactivity of 3-Methylbiphenyl. It
can undergo electrophilic aromatic substitution reactions, such as nitration and halogenation.[4]
The directing effects of the existing substituents will influence the position of the incoming
electrophile.

Applications in Research and Drug Development

3-Methylbiphenyl serves as a crucial intermediate in the synthesis of more complex organic
molecules.[1] Its structural motif is found in various compounds of interest in medicinal
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chemistry and materials science. It is also utilized in research for studies related to catalytic
hydrotreatment and as a component in the development of high-performance plastics and
resins.[3] Suppliers of fine chemicals often provide 3-Methylbiphenyl for research and
development purposes, including custom synthesis for the pharmaceutical industry.[8]

Safety, Handling, and Storage
Hazard ldentification

» Health Hazards: 3-Methylbiphenyl may cause skin, eye, and respiratory irritation.[1][5][6] It
can be harmful if swallowed and may be fatal if it enters the airways.[12] Some sources
indicate it may also cause drowsiness or dizziness.[12] The toxicological properties have not
been fully investigated.[6]

o Environmental Hazards: It is considered very toxic to aquatic life with long-lasting effects.[12]
Handling and Personal Protection

e Engineering Controls: Use only in a well-ventilated area, such as a chemical fume hood.[6]
[12]

» Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

[6]
o Skin Protection: Wear suitable protective gloves and clothing to prevent skin exposure.[6]
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.[6]

o General Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke when
using this product.[6][12]

Storage

Store in a tightly closed container in a cool, dry, and well-ventilated area away from
incompatible substances such as strong oxidizing agents.[6][13]
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First Aid Measures

Ingestion: If swallowed, do NOT induce vomiting. Immediately call a poison center or doctor.
[12]

Inhalation: Move the person to fresh air. Get medical attention if symptoms occur.[6]

Skin Contact: Wash skin with plenty of soap and water. Get medical aid if irritation develops
or persists.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention.[6]

Conclusion

3-Methylbiphenyl is a valuable aromatic hydrocarbon with a well-defined chemical structure

and a range of applications, particularly in organic synthesis. A thorough understanding of its

chemical properties, spectroscopic profile, and reactivity is essential for its effective and safe

use in research and development. Adherence to proper safety and handling protocols is crucial

to mitigate potential health and environmental risks associated with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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